Cas no 2229546-41-0 (1-(2,6-dichloro-5-fluoropyridin-3-yl)prop-2-en-1-one)

• Product Name: 1-(2,6-dichloro-5-fluoropyridin-3-yl)prop-2-en-1-one
• CAS No: 2229546-41-0
• MF: C₈H₄Cl₂FNO
• MW: 220.027863502502
• CID: 6589209
• PubChem ID: 165635963
• Update Time: 2025-06-15

1-(2,6-dichloro-5-fluoropyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloro-5-fluoropyridin-3-yl)prop-2-en-1-one
• EN300-1975825
• 2229546-41-0

• Inchi： 1S/C8H4Cl2FNO/c1-2-6(13)4-3-5(11)8(10)12-7(4)9/h2-3H,1H2
• InChI Key： BXZJHCHRWSXZFS-UHFFFAOYSA-N
• SMILES： ClC1C(C(C=C)=O)=CC(=C(N=1)Cl)F

Computed Properties

• Exact Mass: 218.9653973g/mol
• Monoisotopic Mass: 218.9653973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30Ų

Additional information on 1-(2,6-dichloro-5-fluoropyridin-3-yl)prop-2-en-1-one

Introduction to 1-(2,6-dichloro-5-fluoropyridin-3-yl)prop-2-en-1-one (CAS No. 2229546-41-0)

1-(2,6-dichloro-5-fluoropyridin-3-yl)prop-2-en-1-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229546-41-0, belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 2,6-dichloro and 5-fluoro substituents on the pyridine ring, along with the prop-2-en-1-one functional group, contribute to its unique chemical properties and reactivity.

The significance of 1-(2,6-dichloro-5-fluoropyridin-3-yl)prop-2-en-1-one lies in its utility as a key intermediate in the synthesis of various pharmacologically active compounds. Pyridine derivatives have long been a cornerstone in drug discovery due to their ability to interact with biological targets such as enzymes and receptors. The presence of chlorine and fluorine atoms in the structure enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, 1-(2,6-dichloro-5-fluoropyridin-3-yl)prop-2-en-1-one has emerged as a promising scaffold for designing molecules that target specific disease pathways. For instance, studies have demonstrated its potential in inhibiting certain kinases and enzymes involved in cancer progression. The fluorine atom, in particular, plays a crucial role in modulating the bioavailability and binding affinity of drug candidates.

The synthesis of 1-(2,6-dichloro-5-fluoropyridin-3-yl)prop-2-en-1-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The 2,6-dichloropyridine precursor is a critical starting material, and its selective functionalization at the 5-position with fluorine introduces the necessary electronic properties for biological activity.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its structure to develop analogs with enhanced pharmacokinetic profiles. For example, modifications at the propenone moiety have led to derivatives with improved solubility and bioavailability. These findings underscore the importance of 1-(2,6-dichloro-5-fluoropyridin-3-yl)prop-2-en-1-one as a building block for next-generation drugs.

The growing interest in fluorinated pyridines stems from their ability to enhance drug-receptor interactions through steric and electronic effects. The chloro substituents further contribute to this by increasing metabolic stability and reducing susceptibility to enzymatic degradation. This combination makes 1-(2,6-dichloro-5-fluoropyridin-3-yl)prop-2-en-1-one an invaluable asset in the pharmaceutical industry.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives of this compound. Molecular modeling studies have helped predict binding affinities and optimize structures for better therapeutic outcomes. These computational approaches complement traditional synthetic strategies, accelerating the drug discovery process.

In conclusion, 1-(2,6-dichloro-5-fluoropyridin-3-yloxypropenone (CAS No. 2229546)) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological potential make it a cornerstone for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly pivotal role in addressing unmet medical needs.